Isosorbide 2-Nitrate
Isosorbide 2-Nitrate
Brand Name:
Vulcanchem
CAS No.:
16106-20-0
VCID:
VC0026633
InChI:
InChI=1S/C6H9NO6/c8-3-1-11-6-4(13-7(9)10)2-12-5(3)6/h3-6,8H,1-2H2/t3-,4+,5-,6-/m1/s1
SMILES:
C1C(C2C(O1)C(CO2)O[N+](=O)[O-])O
Molecular Formula:
C6H9NO6
Molecular Weight:
191.14 g/mol
Isosorbide 2-Nitrate
CAS No.: 16106-20-0
Reference Standards
VCID: VC0026633
Molecular Formula: C6H9NO6
Molecular Weight: 191.14 g/mol
| CAS No. | 16106-20-0 |
|---|---|
| Product Name | Isosorbide 2-Nitrate |
| Molecular Formula | C6H9NO6 |
| Molecular Weight | 191.14 g/mol |
| IUPAC Name | [(3R,3aR,6S,6aS)-3-hydroxy-2,3,3a,5,6,6a-hexahydrofuro[3,2-b]furan-6-yl] nitrate |
| Standard InChI | InChI=1S/C6H9NO6/c8-3-1-11-6-4(13-7(9)10)2-12-5(3)6/h3-6,8H,1-2H2/t3-,4+,5-,6-/m1/s1 |
| Standard InChIKey | YWXYYJSYQOXTPL-JGWLITMVSA-N |
| Isomeric SMILES | C1[C@H]([C@@H]2[C@H](O1)[C@H](CO2)O[N+](=O)[O-])O |
| SMILES | C1C(C2C(O1)C(CO2)O[N+](=O)[O-])O |
| Canonical SMILES | C1C(C2C(O1)C(CO2)O[N+](=O)[O-])O |
| Synonyms | 1,4:3,6-Dianhydro-D-glucitol 2-Nitrate; 6-Nitrooxyhexahydro-furo[3,2-b]furan-3-ol; 1,4:3,6-Dianhydro-D-glucitol 2-mononitrate; Isosorbide 2-Mononitrate; |
| PubChem Compound | 62989 |
| Last Modified | Nov 11 2021 |
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